(E)-3-(furan-2-yl)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[(1-thiophen-2-yltriazol-4-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C14H12N4O2S/c19-13(6-5-12-3-1-7-20-12)15-9-11-10-18(17-16-11)14-4-2-8-21-14/h1-8,10H,9H2,(H,15,19)/b6-5+
• InChI Key: BCRBNMIJNMUICO-AATRIKPKSA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)NCC2=CN(N=N2)C3=CC=CS3
• Isomeric SMILES: C1=COC(=C1)/C=C/C(=O)NCC2=CN(N=N2)C3=CC=CS3
• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a furan ring, a thiophen ring, and a 1,2,3-triazole ring. These structural features contribute to its unique chemical properties.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of acrylonitriles substituted with triazoles or benzimidazoles and various heterocyclic rings (including furan and thiophene) has been achieved through Knoevenagel condensation. These compounds exhibit in vitro cytotoxic potency against human cancer cell lines. X-ray crystal analysis confirmed the E-configuration of the olefinic bond, highlighting the structural flexibility and sensitivity of these compounds to substituent variations at specific positions, which significantly influences their biological activity (Sa̧czewski et al., 2004).

Another study focused on the enantioselective reduction of a structurally related compound, E-2-cyano-3-(furan-2-yl) acrylamide, employing marine and terrestrial fungi for the synthesis of its reduced form. This research demonstrates the compound's potential for green chemistry applications and the exploration of microbial biotransformation processes (Jimenez et al., 2019).

Mechanism of Action

This compound has been studied for its activity on the α7 nicotinic acetylcholine receptor (nAChR). It was found that it has opposing modulatory mechanisms on the α7 nAChR. Specifically, it was found to potentiate the activity of α7 nAChRs, while another compound, DM490, inhibited its activity.

Future Directions

The future research directions for this compound could involve further exploration of its pharmacological and behavioral activity, particularly its effects on the α7 nicotinic acetylcholine receptor. Additionally, its potential applications in drug development, material science, and catalysis could be further investigated.